Cas no 1599129-71-1 (ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate)

• Product Name: ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate
• CAS No: 1599129-71-1
• MF: C₁₂H₂₁BrO₃
• MW: 293.197343587875
• CID: 5857708
• PubChem ID: 114772188
• Update Time: 2025-11-01

ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate
• 1599129-71-1
• EN300-1134266

• Inchi： 1S/C12H21BrO3/c1-5-15-11(14)8-6-9(13)10(7-8)16-12(2,3)4/h8-10H,5-7H2,1-4H3
• InChI Key： IJAFRRLKWSZJEE-UHFFFAOYSA-N
• SMILES： BrC1CC(C(=O)OCC)CC1OC(C)(C)C

Computed Properties

• Exact Mass: 292.06741g/mol
• Monoisotopic Mass: 292.06741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate

Professional Introduction to Ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate (CAS No. 1599129-71-1)

Ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate (CAS No. 1599129-71-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclopentane core substituted with a bromo group at the third position and a tert-butoxy group at the fourth position, along with a carboxylate ester at the first position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural features of ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate contribute to its versatility in drug development. The presence of the bromo substituent provides a reactive site for further functionalization, while the tert-butoxy group offers steric hindrance and electronic effects that can influence the reactivity and selectivity of subsequent reactions. The carboxylate ester moiety not only enhances solubility in polar solvents but also serves as a precursor for the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from cyclopentane derivatives. These compounds have shown promise in various pharmacological applications, including anti-inflammatory, analgesic, and anticancer therapies. The specific arrangement of substituents in ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate makes it an attractive candidate for further investigation in this context.

Recent studies have highlighted the potential of brominated cyclopentanes as scaffolds for drug discovery. The bromo group in ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate can be readily modified through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce diverse functional groups. These modifications have led to the discovery of several novel compounds with enhanced biological activity. For instance, derivatives of this structure have been explored for their ability to inhibit specific enzymes involved in inflammatory pathways.

The tert-butoxy group in ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate plays a crucial role in modulating the pharmacokinetic properties of derived compounds. This bulky group can prevent rapid metabolism and enhance oral bioavailability, which are critical factors for the clinical efficacy of pharmaceutical agents. Additionally, the carboxylate ester functionality provides a site for further derivatization, allowing chemists to tailor the properties of their compounds to specific therapeutic needs.

The synthesis of ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the functionalization of cyclopentanone derivatives, followed by selective bromination and alkylation steps. The introduction of the tert-butoxy group is often achieved through nucleophilic substitution reactions, while the carboxylate ester is formed via esterification or transesterification techniques.

The importance of this compound is further underscored by its application in medicinal chemistry research. Researchers are continually exploring new ways to leverage its structural features for the development of next-generation therapeutics. For example, recent studies have demonstrated its use as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions relevant to neurological disorders.

The chemical and biological properties of ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate make it an indispensable tool for synthetic chemists and pharmacologists alike. Its ability to undergo diverse transformations while maintaining structural integrity offers a unique platform for innovation in drug discovery. As research progresses, it is likely that this compound will continue to play a pivotal role in the development of new and effective therapeutic agents.

In conclusion, ethyl 3-bromo-4-(tert-butoxy)cyclopentane-1-carboxylate (CAS No. 1599129-71-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and synthetic versatility make it a valuable intermediate for drug development, particularly in areas such as anti-inflammatory and anticancer therapies. As our understanding of its chemical properties grows, so too does its importance in advancing medicinal chemistry research.